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Compound of Interest

Compound Name: Levomepromazine hydrochloride

Cat. No.: B074011

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties and
solubility characteristics of levomepromazine hydrochloride. The information is presented to
support research, drug development, and formulation activities. All quantitative data is
summarized in structured tables for ease of reference and comparison.

Core Chemical Properties

Levomepromazine hydrochloride is the hydrochloride salt of levomepromazine, a
phenothiazine derivative with antipsychotic, analgesic, and sedative properties.[1]
Understanding its fundamental chemical characteristics is crucial for its application and study.
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Property Value Source
Molecular Formula C19H25CIN20S [2][3]
Molecular Weight 364.93 g/mol [3B1141[5]
(2R)-3-(2-
methoxyphenothiazin-10-yl)-

IUPAC Name )./p ¥ [2]
N,N,2-trimethylpropan-1-
amine;hydrochloride

CAS Registry Number 1236-99-3 [41[6]
White crystals or crystalline

Appearance [7]
powder
Approximately 90°C (prepared

Melting Point ) p.p Y (prep [4]16]
in isopropanol)

Boiling Point 468 °C at 760 mmHg [8]

pKa (of Levomepromazine
9.19 [9]

base)

LogP (of Levomepromazine
4.7 [10]

base)

Solubility Profile

The solubility of levomepromazine and its salts is a critical factor in its formulation and

bioavailability. The hydrochloride salt is generally more water-soluble than the free base.
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Compound Solvent Solubility Source
Levomepromazine Water Barely soluble [9]
Highly soluble
Levomepromazine (throughout
) Water ) ) [11]
Hydrochloride physiological pH
range)

Levomepromazine

Maleate Water Very slightly soluble [7]
Ethanol (95%) Slightly soluble [7]
Methanol Sparingly soluble [7]
Chloroform Soluble [7]
Acetic acid (100) Freely soluble [7]
Acetone Slightly soluble [7]
Diethyl ether Practically insoluble [7]

Experimental Protocols

While specific experimental details for the cited data are proprietary to the sources, a general
methodology for determining key parameters is outlined below.

Protocol for Determination of Aqueous Solubility
(Saturation Shake-Flask Method)

The saturation shake-flask method is a standard technique for determining the equilibrium

solubility of a compound.[11]

Objective: To determine the concentration of levomepromazine hydrochloride that will
dissolve in water at a specific temperature to form a saturated solution.

Materials:

o Levomepromazine hydrochloride
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« Distilled or deionized water

o Constant temperature shaker bath
e Centrifuge

o Calibrated analytical balance

e Volumetric flasks and pipettes

e High-Performance Liquid Chromatography (HPLC) system with a suitable column and
detector, or a UV-Vis Spectrophotometer

Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of levomepromazine
hydrochloride to a known volume of water in a sealed flask. The excess solid should be
clearly visible.

o Equilibration: Place the flask in a constant temperature shaker bath (e.g., 25°C or 37°C) and
agitate for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, cease agitation and allow the suspension to settle.
Centrifuge the samples to separate the undissolved solid from the saturated solution.

o Sample Preparation: Carefully withdraw a known volume of the clear supernatant. Dilute the
supernatant with a suitable solvent to a concentration within the analytical range of the
chosen quantification method.

o Quantification: Analyze the diluted samples using a validated analytical method, such as
HPLC or UV-Vis spectrophotometry, to determine the concentration of levomepromazine
hydrochloride.

o Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the measured
concentration and the dilution factor.

Experimental Workflow for Solubility Determination
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The logical flow of the saturation shake-flask method can be visualized as follows:

Experimental Workflow for Solubility Determination
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Caption: Workflow for determining aqueous solubility using the shake-flask method.

Signaling Pathways and Molecular Interactions

Levomepromazine is known to interact with multiple receptor systems in the central nervous
system. Its therapeutic and side effects are a result of its antagonist activity at these receptors.

Levomepromazine Receptor Antagonism
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Caption: Levomepromazine's antagonism of various CNS receptors and resulting effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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